N2-tert-butyl-N6-ethyl-N4-propan-2-yl-1,3,5-triazine-2,4,6-triamine

• Molecular Formula: C12H24N6
• Molecular Weight: 252.36 g/mol
• IUPAC Name: 2-N-tert-butyl-6-N-ethyl-4-N-propan-2-yl-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C12H24N6/c1-7-13-9-15-10(14-8(2)3)17-11(16-9)18-12(4,5)6/h8H,7H2,1-6H3,(H3,13,14,15,16,17,18)
• InChI Key: APYGAJCXDCLDTA-UHFFFAOYSA-N
• SMILES: CCNC1=NC(=NC(=N1)NC(C)(C)C)NC(C)C

Description

N2-tert-butyl-N6-ethyl-N4-propan-2-yl-1,3,5-triazine-2,4,6-triamine is a member of 1,3,5-triazines.

Scientific Research Applications

Microwave-Assisted Synthesis

N2-tert-butyl-N6-ethyl-N4-propan-2-yl-1,3,5-triazine-2,4,6-triamine has been utilized in the microwave-assisted synthesis of triazine derivatives. These processes involve click reactions to prepare compounds such as tripodal tris(1H-1,2,3-triazol-4-yl) cyanurates and melamines, offering efficient and rapid synthesis methods with good yields (Seijas et al., 2014).

Biological Activity Exploration

Research has explored the synthesis of various triazine derivatives, including N2-tert-butyl-N6-ethyl-N4-propan-2-yl-1,3,5-triazine-2,4,6-triamine, for potential biological activities. These compounds have been tested for antibacterial properties, revealing their potential as biological agents (Baldaniya, 2010).

Cell Differentiation and Cardiogenetic Activity

Studies have synthesized structural analogs of this triazine derivative to investigate their potential cardiogenetic activity. This research aims to develop compounds that could influence cell differentiation, particularly for cardiac applications (Linder et al., 2018).

Flame Retardancy in Polypropylene

The compound has been used in the synthesis of triazine derivatives to enhance the flame retardancy of polypropylene. This application demonstrates its potential in improving safety and environmental protection (Aldalbahi et al., 2020).

Tautomerism Studies for Therapeutic Applications

Investigations into the tautomerism of similar triazine derivatives provide insights into their stability and biological activity. This research is crucial for understanding the molecular basis of potential therapeutic applications (Bede et al., 2021).